Cas no 2418682-14-9 (3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride)

• Product Name: 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride
• CAS No: 2418682-14-9
• MF: C₁₂H₁₈FN₃O₂S
• MW: 287.353624820709
• CID: 5678251
• PubChem ID: 165769414
• Update Time: 2025-05-19

3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• [3-amino-2-methyl-5-(piperazin-1-yl)phenyl]methanesulfonyl fluoride
• 2418682-14-9
• EN300-26627270
• 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

• Inchi： 1S/C12H18FN3O2S/c1-9-10(8-19(13,17)18)6-11(7-12(9)14)16-4-2-15-3-5-16/h6-7,15H,2-5,8,14H2,1H3
• InChI Key： YJFVDBISSWFPCE-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C=C(C=1)N1CCNCC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 287.11037616g/mol
• Monoisotopic Mass: 287.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

Comprehensive Overview of 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride (CAS No. 2418682-14-9)

3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride (CAS No. 2418682-14-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique piperazine and methanesulfonyl fluoride moieties, serves as a versatile building block for the development of targeted inhibitors and probes. Its molecular structure combines a phenyl ring with a methyl group and an amino functionality, making it a valuable intermediate for drug discovery and protein labeling applications.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their reactivity and selectivity in covalent modification of proteins. Researchers are particularly interested in 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride for its potential in activity-based protein profiling (ABPP), a cutting-edge technique used to study enzyme function in complex biological systems. The compound's piperazine group enhances its solubility and binding affinity, while the methanesulfonyl fluoride moiety enables irreversible inhibition of serine hydrolases, a class of enzymes implicated in numerous diseases.

The synthesis and application of CAS No. 2418682-14-9 align with current trends in precision medicine and proteomics. As the scientific community increasingly focuses on targeted therapies, this compound offers a promising scaffold for designing inhibitors with high specificity. Its utility extends to chemical biology studies, where it is employed to map enzyme active sites and investigate metabolic pathways. The growing interest in covalent inhibitors has further amplified the relevance of 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride in both academic and industrial research settings.

From a technical perspective, the stability and reactivity of 2418682-14-9 make it suitable for a wide range of experimental conditions. The compound's amino group allows for further derivatization, enabling the attachment of fluorescent tags or biotin for detection and purification purposes. This adaptability is crucial for advancing high-throughput screening methodologies and drug discovery pipelines. Moreover, its compatibility with click chemistry techniques enhances its utility in modular synthesis and combinatorial chemistry.

In the context of SEO optimization, this article addresses common queries such as "What is the role of sulfonyl fluorides in drug discovery?" and "How does 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride contribute to proteomics research?" By integrating these long-tail keywords, the content not only improves searchability but also provides actionable insights for researchers and industry professionals. The compound's relevance to bioconjugation and enzyme inhibition further underscores its importance in contemporary scientific discourse.

Looking ahead, the potential applications of CAS No. 2418682-14-9 are expected to expand as new methodologies for covalent targeting emerge. Its role in elucidating disease mechanisms and facilitating the development of therapeutic agents positions it as a critical tool in modern biomedical research. As the demand for selective inhibitors grows, 3-amino-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride will likely remain at the forefront of innovative chemical solutions.